Cas no 854919-60-1 (3,6-Dimethoxy-1,2,4,5-cyclohexanetetrol)
854919-60-1 structure
Product Name:3,6-Dimethoxy-1,2,4,5-cyclohexanetetrol
CAS No:854919-60-1
MF:C8H16O6
MW:208.209043502808
CID:6772905
PubChem ID:11842162
Update Time:2024-03-04
3,6-Dimethoxy-1,2,4,5-cyclohexanetetrol Chemical and Physical Properties
Names and Identifiers
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- AQ-364/41885150
- 3,6-dimethoxycyclohexane-1,2,4,5-tetraol
- 3,6-dimethoxycyclohexane-1,2,4,5-tetrol
- SCHEMBL13497351
- 3,6-dimethoxy-1,2,4,5-cyclohexanetetrol
- 854919-60-1
- 3,6-Dimethoxy-1,2,4,5-cyclohexanetetrol
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- Inchi: 1S/C8H16O6/c1-13-7-3(9)5(11)8(14-2)6(12)4(7)10/h3-12H,1-2H3
- InChI Key: DYQWYDODKPTUPA-UHFFFAOYSA-N
- SMILES: O(C)C1C(C(C(C(C1O)O)OC)O)O
Computed Properties
- Exact Mass: 208.09468823g/mol
- Monoisotopic Mass: 208.09468823g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.6
- Topological Polar Surface Area: 99.4Ų
3,6-Dimethoxy-1,2,4,5-cyclohexanetetrol Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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